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Compound of Interest

Compound Name: N-(3,4-Dimethylphenyl)acetamide

Cat. No.: B181777

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3',4'-Dimethylacetanilide (also known as N-(3,4-dimethylphenyl)acetamide). The
document details the compound's structure, identifiers, and physicochemical characteristics. It
includes a detailed experimental protocol for its synthesis and summarizes available spectral
data for its characterization. This guide is intended to serve as a foundational resource for
researchers and professionals in chemistry and drug development who are interested in this
compound, primarily as a synthetic intermediate or reference standard. It is important to note
that, based on a thorough review of scientific literature, there is currently no significant
published data on the specific biological activities, mechanisms of action, or associated
signaling pathways for 3',4'-Dimethylacetanilide.

Chemical Structure and Identifiers

3',4'-Dimethylacetanilide is an aromatic organic compound classified as an acetamide. Its
structure consists of a 3,4-dimethylphenyl group attached to the nitrogen atom of an acetamide
moiety.

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name N-(3,4-dimethylphenyl)acetamide[1]
CAS Number 2198-54-1[2]

Molecular Formula

C10H13NO[2]

Molecular Weight 163.22 g/mol [1]

3',4'-Acetoxylidide, N-Acetyl-3,4-xylidine, 3,4-
Synonyms

DMA[2]
inChi InChl=1S/C10H13NO/c1-7-4-5-10(6-8(7)2)11-
n

9(3)12/h4-6H,1-3H3,(H,11,12)[2]
InChlKey UAOIEEWQVAXCFY-UHFFFAOYSA-N[2]

Canonical SMILES

CC1=C(C=C(C=C1)NC(=0)C)C[3]

Physicochemical Properties

The physical and chemical properties of 3',4'-Dimethylacetanilide are summarized in the table

below. The compound is a solid at room temperature with limited solubility in water but better

solubility in organic solvents.

Table 2: Physicochemical Data
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Property Value Reference

Melting Point 96-98 °C [4]

Boiling Point 290.31 °C (rough estimate) [4]

Density 1.0508 g/cm3 (rough estimate) [4]

B Chloroform (Slightly), Methanol

Solubility _ [4]
(Slightly)
Crystals from aqueous ethanol,

Appearance [4]

Solid

Vapor Pressure

0.000465 mmHg at 25°C

[5]

pKa 15.13 + 0.70 (Predicted) [4]
LogP 2.33480 5]
Synthesis

3',4'-Dimethylacetanilide is typically synthesized via the acylation of 3,4-dimethylaniline with an

acetylating agent such as acetic anhydride or acetyl chloride.

Experimental Protocol: Synthesis from 3,4-

Dimethylaniline

This protocol describes the synthesis of 3',4'-Dimethylacetanilide using 3,4-dimethylaniline and

acetic anhydride.

Workflow Diagram
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Reaction Setup

Dissolve 3,4-dimethylaniline
in glacial acetic acid

:

Add acetic anhydride dropwise
to the stirred solution

:

Allow temperature to rise to 60°C

:

Stir until cooled to room temperature

Work-up and Isolation

Evaporate solvent to dryness

:

Add ice/water mixture and
methylene chloride to residue

:

Neutralize with solid NaHCO3

:

Separate the organic phase

Purification

Dry organic phase over MgSOa4

:

Evaporate methylene chloride

:

Obtain 3',4'-Dimethylacetanilide product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3',4'-Dimethylacetanilide.
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Materials:

e 3,4-dimethylaniline

e Glacial acetic acid

e Acetic anhydride

e Methylene chloride

e Solid sodium bicarbonate (NaHCOs)

e Magnesium sulfate (MgS0Oa4), anhydrous

e Ice

Procedure:

e In a suitable reaction vessel, dissolve 3,4-dimethylaniline in glacial acetic acid.

o While stirring the solution, add acetic anhydride dropwise at a rate that allows the
temperature of the mixture to slowly increase to 60°C.

o Continue stirring the mixture as it cools to room temperature.
» Remove the solvent by evaporation under reduced pressure.

 To the resulting residue, add a mixture of water and ice, followed by the addition of
methylene chloride.

« Stir the biphasic mixture and carefully add solid sodium bicarbonate in portions until the
agueous phase is neutral (cease effervescence).

o Transfer the mixture to a separatory funnel and separate the organic (methylene chloride)
phase.

» Dry the organic phase over anhydrous magnesium sulfate.
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« Filter to remove the drying agent and evaporate the solvent to yield the crude 3',4'-
dimethylacetanilide product.

» Further purification can be achieved by recrystallization from a suitable solvent system, such
as aqueous ethanol.

Spectral Data for Characterization

Spectroscopic methods are essential for the structural confirmation of 3',4'-Dimethylacetanilide.

Table 3: Summary of Spectroscopic Data

Technique Data and Conditions

1H NMR Spectrum available. Typically run in CDCls.
13C NMR Spectrum available.

FTIR Technique: KBr Wafer.

Electron lonization (EI) mass spectrum
Mass Spectrometry bl
available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the two methyl groups on the phenyl ring, the N-H proton, and the acetyl methyl
group. The integration and splitting patterns of the aromatic protons are characteristic of a
1,2,4-trisubstituted benzene ring.

e 13C NMR: The carbon NMR spectrum will display signals for the two non-equivalent aromatic
methyl carbons, the aromatic carbons (four substituted and three unsubstituted), the
carbonyl carbon of the amide, and the acetyl methyl carbon.

Infrared (IR) Spectroscopy

The IR spectrum of 3',4'-Dimethylacetanilide is characterized by key absorption bands that
confirm its functional groups. Expected characteristic peaks include N-H stretching (around
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3300 cm™1), C=0 stretching of the amide (around 1660 cm~1), and C-H stretching from the
aromatic and methyl groups.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
compound. For 3',4'-Dimethylacetanilide, the molecular ion peak [M]* is expected at m/z 163,
corresponding to its molecular weight.

Biological Activity and Toxicology
Biological Activity and Mechanism of Action

A comprehensive search of the scientific literature and biological databases did not yield
significant data on the specific biological activities, pharmacological effects, or mechanism of
action of 3',4'-Dimethylacetanilide. While the broader class of acetamide derivatives has been
explored for various therapeutic applications, these findings cannot be directly extrapolated to
this specific compound.[6] As such, there are no described signaling pathways associated with
3',4'-Dimethylacetanilide. Its primary role in a research and development context appears to be
as a chemical intermediate for the synthesis of more complex molecules.[7][8]

Toxicology

Toxicological data for 3',4'-Dimethylacetanilide is limited but indicates moderate acute toxicity.

Table 4: Acute Toxicity Data

Test Route Species Dose Reference

LDso Oral Mouse 1030 mg/kg [4]

The compound is classified as harmful if swallowed.[1] It is also noted as a potential
questionable carcinogen based on experimental tumorigenic data with related compounds.[9]
When heated to decomposition, it may emit toxic fumes of nitrogen oxides.[9]

Conclusion
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3',4'-Dimethylacetanilide is a well-characterized organic compound with established
physicochemical properties and a straightforward synthetic route. The available spectral data
provide a solid basis for its identification and quality control. However, for professionals in drug
development, the current lack of information on its biological activity and mechanism of action
is a significant data gap. Future research would be necessary to explore any potential
pharmacological profile. At present, its primary utility remains as a synthetic building block in
organic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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